Cas no 1245771-61-2 (1,5-dimethyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole)
1245771-61-2 structure
Product Name:1,5-dimethyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole
CAS No:1245771-61-2
MF:C6H6F3N3O2
MW:209.125951290131
MDL:MFCD03069515
CID:3160326
PubChem ID:50896711
Update Time:2025-04-21
1,5-dimethyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1,5-dimethyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole
- 1245771-61-2
- STL583985
- AK-105/40694072
- 1,5-dimethyl-4-nitro-3-(trifluoromethyl)pyrazole
- CS-0279475
- 4-nitro-1,5-dimethyl-3-(trifluoromethyl)-1H-pyrazole
- EN300-232510
- AKOS005169445
-
- MDL： MFCD03069515
- Inchi： 1S/C6H6F3N3O2/c1-3-4(12(13)14)5(6(7,8)9)10-11(3)2/h1-2H3
- InChI Key： ICXFUWUMWQEJFG-UHFFFAOYSA-N
- SMILES： FC(C1C(=C(C)N(C)N=1)[N+](=O)[O-])(F)F
Computed Properties
- Exact Mass: 209.04121093Da
- Monoisotopic Mass: 209.04121093Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 63.6Ų
1,5-dimethyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB552116-100 mg |
1,5-Dimethyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole; . |
1245771-61-2 | 100MG |
€257.30 | 2022-03-01 | ||
| abcr | AB552116-250 mg |
1,5-Dimethyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole; . |
1245771-61-2 | 250MG |
€306.40 | 2022-03-01 | ||
| abcr | AB552116-500 mg |
1,5-Dimethyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole; . |
1245771-61-2 | 500MG |
€454.70 | 2022-03-01 | ||
| abcr | AB552116-1 g |
1,5-Dimethyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole; . |
1245771-61-2 | 1g |
€540.70 | 2022-03-01 | ||
| Enamine | EN300-232510-0.05g |
1,5-dimethyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole |
1245771-61-2 | 95% | 0.05g |
$88.0 | 2024-06-19 | |
| Enamine | EN300-232510-0.1g |
1,5-dimethyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole |
1245771-61-2 | 95% | 0.1g |
$132.0 | 2024-06-19 | |
| Enamine | EN300-232510-0.25g |
1,5-dimethyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole |
1245771-61-2 | 95% | 0.25g |
$188.0 | 2024-06-19 | |
| Enamine | EN300-232510-0.5g |
1,5-dimethyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole |
1245771-61-2 | 95% | 0.5g |
$353.0 | 2024-06-19 | |
| Enamine | EN300-232510-1.0g |
1,5-dimethyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole |
1245771-61-2 | 95% | 1.0g |
$470.0 | 2024-06-19 | |
| Enamine | EN300-232510-2.5g |
1,5-dimethyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole |
1245771-61-2 | 95% | 2.5g |
$923.0 | 2024-06-19 |
1,5-dimethyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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